Cervinomycin A1 triacetate
Overview
Description
Cervinomycin A1 triacetate, also known as Cervinomycin A1 triacetate, is a useful research compound. Its molecular formula is C35H29NO12 and its molecular weight is 655.6 g/mol. The purity is usually 95%.
The exact mass of the compound Cervinomycin A1 triacetate is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Carbohydrates - Glycosides - Aminoglycosides - Anthracyclines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Cervinomycin A1 triacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Cervinomycin A1 triacetate including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
104015-33-0 |
|---|---|
Product Name |
Cervinomycin A1 triacetate |
Molecular Formula |
C35H29NO12 |
Molecular Weight |
655.6 g/mol |
IUPAC Name |
(3,29-diacetyloxy-23,24-dimethoxy-10-methyl-5,27-dioxo-9,20-dioxa-6-azaheptacyclo[15.12.0.02,14.04,12.06,10.019,28.021,26]nonacosa-1(17),2,4(12),13,15,18,21,23,25,28-decaen-18-yl) acetate |
InChI |
InChI=1S/C35H29NO12/c1-15(37)45-30-20-8-7-18-11-19-14-35(4)36(9-10-44-35)34(41)26(19)31(46-16(2)38)25(18)27(20)32(47-17(3)39)28-29(40)21-12-23(42-5)24(43-6)13-22(21)48-33(28)30/h7-8,11-13H,9-10,14H2,1-6H3 |
InChI Key |
DXKVVOOSWPPRHD-UHFFFAOYSA-N |
SMILES |
CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC |
Canonical SMILES |
CC(=O)OC1=C2C(=C(C3=C1C=CC4=CC5=C(C(=C43)OC(=O)C)C(=O)N6CCOC6(C5)C)OC(=O)C)C(=O)C7=CC(=C(C=C7O2)OC)OC |
synonyms |
cervinomycin A1 triacetate |
Origin of Product |
United States |
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